4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine

• Molecular Formula: C11H9F3N2S
• Molecular Weight: 258.26 g/mol
• IUPAC Name: 4-methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H9F3N2S/c1-5-8(17-11(15)16-5)4-6-2-3-7(12)10(14)9(6)13/h2-3H,4H2,1H3,(H2,15,16)
• InChI Key: KEBPCEBZIIPSSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)CC2=C(C(=C(C=C2)F)F)F

Description

4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine (CAS 1153774-84-5) is a fluorinated thiazole derivative with the molecular formula C₁₁H₉F₃N₂S and a molecular weight of 258.26 g/mol . Its structure features a thiazole core substituted with a methyl group at position 4 and a 2,3,4-trifluorophenylmethyl group at position 3. The trifluorophenyl moiety introduces strong electron-withdrawing effects, which can enhance metabolic stability and influence biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine typically involves the reaction of 2,3,4-trifluorobenzyl bromide with 4-methylthiazol-2-amine under basic conditions. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with a base like potassium carbonate (K2CO3) or sodium hydride (NaH). The mixture is heated to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Electrophilic reagents like halogens (Cl2, Br2), nitrating agents (HNO3)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Corresponding amines or alcohols

Substitution: Halogenated or nitrated derivatives

Scientific Research Applications

4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes or receptors, potentially inhibiting their activity. The trifluorophenyl group can enhance the compound’s binding affinity and stability, making it a potent inhibitor or activator of biological pathways .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Thiazol-2-Amine Derivatives

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents (Position 4 and 5)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Activities
4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine	4-CH₃, 5-(2,3,4-F₃C₆H₂CH₂)	C₁₁H₉F₃N₂S	258.26	High fluorination; potential antimicrobial activity
4-Methyl-5-[(4-methylphenyl)methyl]-1,3-thiazol-2-amine (CAS 1155997-55-9)	4-CH₃, 5-(4-CH₃C₆H₄CH₂)	C₁₂H₁₄N₂S	218.32	Non-fluorinated; simpler aromatic group
4-Methyl-5-{[4-(trifluoromethoxy)phenyl]methyl}-1,3-thiazol-2-amine hydrochloride	4-CH₃, 5-(4-CF₃OC₆H₄CH₂)	C₁₂H₁₀F₃N₂OS·HCl	330.74 (free base: 269.28)	Trifluoromethoxy group; enhanced solubility (salt form)
N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	4-(4-FC₆H₄), N-(3-Cl-2-CH₃C₆H₃)	C₁₆H₁₂ClFN₂S	318.80	Dual halogen substitution; antibacterial activity
4-(4′-Nitrophenyl)thiazol-2-amine	4-(4-NO₂C₆H₄)	C₉H₇N₃O₂S	221.23	Nitro group; electron-withdrawing effects
N-(2,4-Dichlorophenyl)-1,3-thiazol-2-amine	N-(2,4-Cl₂C₆H₃)	C₉H₆Cl₂N₂S	245.13	Dichlorophenyl; antimicrobial potential

Key Findings from Comparative Analysis

Electronic and Steric Effects

• Fluorine vs. Methyl/Chloro: The trifluorophenyl group in the target compound provides strong electron-withdrawing effects, enhancing metabolic stability and lipophilicity compared to methylphenyl () or chlorophenyl () analogs.
• Trifluoromethoxy vs. Trifluorophenyl : The trifluoromethoxy analog () introduces an oxygen atom, which may alter polarity and hydrogen-bonding capacity compared to the trifluorophenyl group.

Biological Activity

4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine (CAS No. 1153774-84-5) is a thiazole derivative that has garnered attention for its potential biological activities. Thiazole compounds are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. This article aims to summarize the biological activity of this specific compound, supported by relevant data tables and research findings.

• Molecular Formula : C₁₁H₉F₃N₂S
• Molecular Weight : 258.26 g/mol
• Structure : The compound features a thiazole ring substituted with a trifluoromethylphenyl group and a methyl group at specific positions.

Biological Activity Overview

The biological activities of 4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine can be categorized into several key areas:

Antimicrobial Activity

Research indicates that thiazole derivatives exhibit significant antimicrobial properties. For instance:

• Antibacterial Activity : Compounds with similar thiazole structures have shown effectiveness against Gram-positive bacteria. The presence of halogen substituents enhances this activity .
• Antifungal Activity : Some derivatives have demonstrated antifungal effects against species such as Candida albicans and Aspergillus niger, with minimum inhibitory concentrations (MIC) comparable to standard antifungal agents like fluconazole .

Anticancer Activity

Thiazole derivatives have been extensively studied for their anticancer potential:

• Cytotoxicity : The compound's structure suggests it may possess cytotoxic properties against various cancer cell lines. For example, similar compounds have shown IC50 values in the low micromolar range against human glioblastoma and melanoma cells .
• Mechanism of Action : Studies suggest that the thiazole ring plays a crucial role in the interaction with cellular targets, potentially leading to apoptosis in cancer cells .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antibacterial	Effective against Gram-positive bacteria
Antifungal	MIC comparable to fluconazole
Cytotoxicity	IC50 values < 30 µM against cancer cells
Mechanism of Action	Induces apoptosis via interaction with cellular targets

Case Studies

• Antimicrobial Study : A study on related thiazole compounds revealed that the introduction of electron-withdrawing groups like trifluoromethyl significantly increased antibacterial activity against Staphylococcus aureus and Escherichia coli.
• Cytotoxicity Assessment : In a comparative study of various thiazole derivatives, one compound exhibited an IC50 value of 1.98 µg/mL against A431 skin cancer cells, indicating potent anticancer activity .

Q & A

Q. What are the standard synthetic methodologies for preparing 4-Methyl-5-[(2,3,4-trifluorophenyl)methyl]-1,3-thiazol-2-amine?

The synthesis typically involves cyclization of precursors under controlled conditions. For example, thiazole derivatives are often synthesized via cyclocondensation reactions using hydrazides and thiocyanate reagents (e.g., potassium thiocyanate) in the presence of concentrated sulfuric acid or iodine in potassium iodide. These steps are followed by functionalization with aromatic aldehydes or halides to introduce substituents like the trifluorophenyl group . Reaction optimization may require adjusting stoichiometry, temperature (e.g., reflux at 90°C), and solvent systems (e.g., DMF or ethanol) to improve yield and purity.

Q. How is structural characterization of this compound performed?

Key techniques include:

• Nuclear Magnetic Resonance (NMR) : To confirm substitution patterns (e.g., methyl and trifluorophenyl groups).
• Mass Spectrometry (MS) : For molecular weight validation.
• X-ray Crystallography : Resolves crystal packing and stereochemistry, as demonstrated in studies of structurally analogous thiadiazole derivatives .
• Infrared (IR) Spectroscopy : Identifies functional groups like C-S (613 cm⁻¹) and NH stretches (3259 cm⁻¹) .

Q. What preliminary biological assays are used to evaluate its activity?

Initial screening often includes:

• Antimicrobial Assays : Disk diffusion or broth microdilution against bacterial/fungal strains.
• Cytotoxicity Studies : MTT assays on cancer cell lines (e.g., IC₅₀ determination).
• Receptor Binding Assays : Radioligand displacement studies (e.g., dopamine or serotonin receptors) to assess affinity .

Advanced Research Questions

Q. How can computational methods optimize the synthesis of this compound?

Quantum chemical calculations (e.g., density functional theory) predict reaction pathways and transition states, reducing trial-and-error experimentation. For example, ICReDD’s approach combines computational reaction path searches with experimental validation to identify optimal conditions (e.g., solvent, catalyst) and improve yields . This method is critical for addressing challenges like regioselectivity in trifluorophenyl group introduction.

Q. What strategies resolve contradictions in biological activity data across studies?

Discrepancies (e.g., varying IC₅₀ values) may arise from differences in assay conditions or cell lines. To address this:

• Standardize Protocols : Use consistent cell lines (e.g., HEK293 for receptor studies) and controls.
• Structure-Activity Relationship (SAR) Analysis : Compare analogs to isolate substituent effects (e.g., fluorophenyl vs. methyl groups).
• Meta-Analysis : Pool data from multiple studies to identify trends, as seen in reviews of thiadiazole derivatives .

Q. How does the compound’s stereochemistry influence its pharmacological profile?

Chiral centers (if present) can drastically alter binding affinity. Techniques to study this include:

• Enantioselective Synthesis : Using chiral catalysts or resolving agents.
• Molecular Docking : Simulate interactions with target proteins (e.g., dopamine receptors) to predict enantiomer selectivity .
• Circular Dichroism (CD) : Confirm absolute configuration in solution.

Q. What advanced techniques validate its mechanism of action in anticancer studies?

Beyond cytotoxicity assays:

• Apoptosis Markers : Flow cytometry for Annexin V/PI staining.
• Proteomics/Transcriptomics : Identify dysregulated pathways (e.g., p53 or MAPK signaling).
• In Vivo Models : Xenograft studies in rodents to evaluate tumor suppression .

Methodological Notes

• Synthesis Optimization : and highlight the role of cyclization reagents (e.g., POCl₃) and reflux conditions.
• Data Reproducibility : Adopt standardized protocols from peer-reviewed studies (e.g., radioligand assays in ).
• Structural Analysis : X-ray crystallography () remains the gold standard for resolving complex substituent arrangements.